Cas no 75176-22-6 (L-Proline, 4-methoxy-, cis-)

L-Proline, 4-methoxy-, cis- is a modified proline derivative featuring a methoxy group at the 4-position in the cis-configuration. This structural modification enhances its utility in peptide synthesis and asymmetric catalysis, where steric and electronic tuning are critical. The methoxy group introduces additional polarity and conformational constraints, making it valuable for stabilizing secondary structures in peptides or facilitating stereoselective transformations. Its cis-configuration further distinguishes its reactivity profile compared to trans-analogues, offering unique selectivity in synthetic applications. This compound is particularly useful in medicinal chemistry and materials science, where tailored proline derivatives are employed to fine-tune molecular interactions and properties.

L-Proline, 4-methoxy-, cis- structure

Product Name:L-Proline, 4-methoxy-, cis-

CAS No:75176-22-6

MF:C₆H₁₁NO₃

MW:145.156441926956

CID:4171200

PubChem ID:12849452

Update Time:2025-06-08

L-Proline, 4-methoxy-, cis- Chemical and Physical Properties

Names and Identifiers

- L-Proline, 4-methoxy-, cis-
- (2S,4S)-4-methoxypyrrolidine-2-carboxylic acid
- 75176-22-6
- (4S)-4-METHOXY-L-PROLINE
- (2S,4S)-4-methoxypyrrolidine-2-carboxylicacid
- EN300-657362
- 817-968-2
- RNXKXUOGQKYKTH-WHFBIAKZSA-N
- AT43884
- SCHEMBL1269918
- cis-4-methoxy-L-proline
- Z1203733743
- AKOS006353411
- Inchi： 1S/C6H11NO3/c1-10-4-2-5(6(8)9)7-3-4/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
- InChI Key： RNXKXUOGQKYKTH-WHFBIAKZSA-N
- SMILES： O(C)[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

Exact Mass: 145.07389321g/mol
Monoisotopic Mass: 145.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.8
Topological Polar Surface Area: 58.6Å²

L-Proline, 4-methoxy-, cis- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM460924-250mg	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95%+	250mg	$353	2023-01-01
Chemenu	CM460924-500mg	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95%+	500mg	$648	2023-01-01
Chemenu	CM460924-1g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95%+	1g	$822	2023-01-01
Enamine	EN300-657362-0.05g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95.0%	0.05g	$145.0	2025-02-20
Enamine	EN300-657362-0.1g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95.0%	0.1g	$216.0	2025-02-20
Enamine	EN300-657362-0.25g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95.0%	0.25g	$309.0	2025-02-20
Enamine	EN300-657362-0.5g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95.0%	0.5g	$486.0	2025-02-20
Enamine	EN300-657362-1.0g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95.0%	1.0g	$624.0	2025-02-20
Enamine	EN300-657362-2.5g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95.0%	2.5g	$1299.0	2025-02-20
Enamine	EN300-657362-5.0g	(2S,4S)-4-methoxypyrrolidine-2-carboxylic acid	75176-22-6	95.0%	5.0g	$2556.0	2025-02-20